Cas no 1369850-06-5 (5-Bromo-4-hydroxypicolinonitrile)

• Product Name: 5-Bromo-4-hydroxypicolinonitrile
• CAS No: 1369850-06-5
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900439
• PubChem ID: 131215167
• Update Time: 2026-02-27

5-Bromo-4-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxypicolinonitrile
• 1369850-06-5
• MFCD28735822
• E85075
• 2-Pyridinecarbonitrile, 5-bromo-4-hydroxy-
• BS-46442
• 5-bromo-4-oxo-1H-pyridine-2-carbonitrile

• Inchi： 1S/C6H3BrN2O/c7-5-3-9-4(2-8)1-6(5)10/h1,3H,(H,9,10)
• InChI Key： QXCKFHGGWOUCAE-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C#N)=CC1=O

Computed Properties

• Exact Mass: 197.94288g/mol
• Monoisotopic Mass: 197.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 5-Bromo-4-hydroxypicolinonitrile

Introduction to 5-Bromo-4-hydroxypicolinonitrile (CAS No. 1369850-06-5)

5-Bromo-4-hydroxypicolinonitrile, with the chemical formula C₆H₃BrN₂O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic nitro compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromine and nitrile functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS number 1369850-06-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. Its molecular structure consists of a pyridine ring substituted with a hydroxyl group at the 4-position and a bromine atom at the 5-position, with a nitrile group attached to the ring. This arrangement contributes to its distinct chemical properties and reactivity patterns.

One of the most compelling aspects of 5-Bromo-4-hydroxypicolinonitrile is its utility as a building block in the synthesis of more complex molecules. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the hydroxyl group can participate in various transformations, including etherification or esterification, expanding its synthetic versatility.

The nitrile group in 5-Bromo-4-hydroxypicolinonitrile also plays a crucial role in its chemical behavior. Nitriles are known for their ability to undergo hydrolysis to form carboxylic acids or reduction to form amides, providing multiple pathways for modifying the compound's structure. This flexibility makes it particularly useful in medicinal chemistry, where rapid access to structurally diverse analogues is often required for hit identification and optimization.

Recent research has highlighted the potential of 5-Bromo-4-hydroxypicolinonitrile in the development of novel therapeutic agents. Studies have demonstrated its utility as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydroxyl and bromine substituents provide handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of these inhibitors.

In addition to its role in drug discovery, 5-Bromo-4-hydroxypicolinonitrile has found applications in materials science. The unique electronic properties of nitro compounds make them attractive for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The brominated pyridine core can be incorporated into π-conjugated systems, enhancing charge transport properties and improving device performance.

The synthesis of 5-Bromo-4-hydroxypicolinonitrile typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination of 4-hydroxypyridine followed by cyanation. Advances in catalytic methods have improved the efficiency and scalability of these reactions, making it more feasible to produce this compound on an industrial scale.

From a regulatory perspective, 5-Bromo-4-hydroxypicolinonitrile is subject to standard chemical safety protocols due to its reactivity and potential health effects. Proper handling procedures, including personal protective equipment (PPE) and ventilation, are essential when working with this compound in laboratory or industrial settings. While it is not classified as a hazardous material under current regulations, adherence to good laboratory practices (GLP) ensures safe usage and minimizes environmental impact.

The future prospects for 5-Bromo-4-hydroxypicolinonitrile are promising, given its broad applicability across multiple domains. Ongoing research continues to uncover new synthetic strategies and biological activities associated with this compound and its derivatives. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with enhanced therapeutic potential.

In conclusion, 5-Bromo-4-hydroxypicolinonitrile (CAS No. 1369850-06-5) is a versatile intermediate with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable for synthetic chemists. With continued advancements in synthetic methodologies and an increasing demand for innovative molecular architectures, this compound is poised to remain a cornerstone of modern chemical research.